Cas no 955028-94-1 (rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis)

• Product Name: rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis
• CAS No: 955028-94-1
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD28892831
• CID: 5235838
• PubChem ID: 69092535
• Update Time: 2026-03-08

rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-3-methylpiperidin-4-ol:hydrochloride
• 4-Piperidinol, 3-methyl-, hydrochloride (1:1), (3R,4S)-rel-
• rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis

• MDL： MFCD28892831
• Inchi： 1S/C6H13NO.ClH/c1-5-4-7-3-2-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： RRSULSNKSVBZRD-RIHPBJNCSA-N
• SMILES： N1CC[C@@H](O)[C@@H](C)C1.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis

Rac-(3R,4S)-3-Methylpiperidin-4-ol Hydrochloride, cis: An Overview of Its Properties and Applications

Rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis (CAS No. 955028-94-1) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, also known as (3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis, is a chiral molecule that has gained attention due to its potential therapeutic properties and its role in the synthesis of various bioactive compounds.

The chemical structure of rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis consists of a piperidine ring with a methyl group and a hydroxyl group attached at specific positions. The presence of these functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various applications.

In terms of its physical properties, rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis is a white crystalline solid that is soluble in water and common organic solvents such as methanol and ethanol. Its molecular weight is 175.67 g/mol, and it has a melting point of approximately 185-187°C. These properties make it easy to handle and process in laboratory and industrial settings.

The chiral nature of rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis is particularly noteworthy. Chirality plays a crucial role in the biological activity of many compounds, as enantiomers can exhibit different pharmacological effects. The racemic form of this compound contains equal amounts of both enantiomers, which can be separated through various chiral resolution techniques to obtain the desired enantiomer for specific applications.

In the pharmaceutical industry, rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis has shown promise as an intermediate in the synthesis of several drugs. For instance, it has been used in the development of central nervous system (CNS) agents and anti-inflammatory drugs. Recent studies have highlighted its potential as a building block for the synthesis of novel compounds with improved therapeutic profiles.

A notable application of rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis is in the field of neuropharmacology. Research has shown that derivatives of this compound can modulate neurotransmitter systems in the brain, potentially leading to new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the structure of these derivatives through chemical modifications allows for the optimization of their pharmacological properties.

In addition to its pharmaceutical applications, rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis is also used in organic synthesis as a chiral auxiliary. Chiral auxiliaries are essential tools in asymmetric synthesis, where they help control the stereochemistry of reaction products. The use of this compound as a chiral auxiliary has been demonstrated in several synthetic routes leading to complex natural products and drug candidates.

The safety profile of rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is important to adhere to standard safety guidelines to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and ensuring proper ventilation in the workspace.

In conclusion, rac-(3R,4S)-3-methylpiperidin-4-ol hydrochloride, cis (CAS No. 955028-94-1) is a valuable compound with a wide range of applications in both pharmaceutical and chemical research. Its unique chemical structure and chiral properties make it an attractive candidate for the development of new drugs and synthetic methods. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.